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Compound of Interest

Compound Name: 1-Ethylpiperidine

Cat. No.: B146950

An In-depth Technical Guide to N-Ethylpiperidine: Chemical Structure, Properties, and
Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Ethylpiperidine is a cyclic tertiary amine that serves as a valuable building block and
intermediate in the synthesis of pharmaceuticals and other specialty chemicals. Its structure,
derived from the piperidine heterocycle, imparts specific physicochemical properties that are
leveraged in various chemical transformations. This guide provides a detailed overview of the
chemical structure, molecular weight, and key quantitative properties of N-Ethylpiperidine. It
also includes a representative experimental protocol for its synthesis and a general method for
its analysis, supplemented by a workflow diagram for clarity.

Chemical Structure and Identification

N-Ethylpiperidine, also known as 1-ethylpiperidine, consists of a six-membered piperidine ring
where the nitrogen atom is substituted with an ethyl group.[1] This structure results in a
colorless to pale yellow liquid with a characteristic amine or pepper-like odor.[1][2]

The definitive identifiers for N-Ethylpiperidine are:

e IUPAC Name: 1-ethylpiperidine[2]
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Molecular Formula: C7H1sN[2]

CAS Number: 766-09-6

SMILES: CCN1CCCCC1[2]

InChiKey: HTLZVHNRZJPSMI-UHFFFAQYSA-N[2]

Quantitative Physicochemical Data

The physical and chemical properties of N-Ethylpiperidine are critical for its application in
synthesis and for ensuring safe handling. The data below has been compiled from various
sources and is presented for easy reference.

Property Value

Molecular Weight 113.20 g/mol [2][3]

Density 0.820 - 0.825 g/mL at 25 °C[3][4]
Boiling Point 129 - 131 °C[3][4]

Melting Point -20 °C to -50 °C[3][4]

Flash Point 16.9 - 18 °C (62.4 - 66 °F)[3][4]
Refractive Index (n2°/D) ~1.444[3][5]

pKa 10.45 (at 23 °C)[5]

Water Solubility 50 g/L[5]

Experimental Protocols

Synthesis of N-Ethylpiperidine via Ethylation of
Piperidine

This protocol is adapted from a procedure published in Organic Syntheses, which describes

the ethylation of an amine using ethylene with an alkali-metal salt of the amine as a catalyst.[1]
This method is illustrative of a general technique for ethylating amines.[1]
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Materials:

Piperidine (fractionally distilled)

Sodium metal

Ethylene gas

Methanol

A high-pressure autoclave equipped with a stirrer

Procedure:

Catalyst Preparation: A solution of piperidine is prepared in a suitable flask. Small pieces of
sodium metal are added cautiously to the piperidine to form the sodium salt of piperidine,
which acts as the catalyst.

Reaction Setup: The piperidine and catalyst mixture is transferred to a high-pressure
autoclave.

Ethylation Reaction: The autoclave is sealed and then pressurized with ethylene gas to
approximately 400 psi. The vessel is heated to 100°C while stirring. The reaction progress is
monitored by observing a drop in pressure as the ethylene is consumed, which typically
takes 2.5 to 10 hours.[1]

Work-up and Purification: After the reaction is complete, the autoclave is cooled to room
temperature, and the excess ethylene is carefully vented. The reaction mixture is transferred
to a round-bottomed flask, and the autoclave is rinsed with methanol, which is added to the
flask.

Distillation: The product is purified by fractional distillation. An initial fraction (fore-cut) is
collected, followed by the main fraction of N-Ethylpiperidine, which distills at 129-130.5°C.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b146950?utm_src=pdf-body-img
https://www.benchchem.com/product/b146950?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

¢ 1. Organic Syntheses Procedure [orgsyn.org]

e 2. N-Ethylpiperidine | C7H15N | CID 13007 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 3. lookpolymers.com [lookpolymers.com]

¢ 4. sanjaychemindia.com [sanjaychemindia.com]

e 5. 1-Ethylpiperidine | 766-09-6 [chemicalbook.com]
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weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146950#n-ethylpiperidine-chemical-structure-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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